Cas no 2227779-70-4 ((1S)-1-2-(methoxymethyl)-1,3-thiazol-4-ylethan-1-ol)

• Product Name: (1S)-1-2-(methoxymethyl)-1,3-thiazol-4-ylethan-1-ol
• CAS No: 2227779-70-4
• MF: C₇H₁₁NO₂S
• MW: 173.23274064064
• CID: 6345680
• PubChem ID: 165612603
• Update Time: 2025-06-07

(1S)-1-2-(methoxymethyl)-1,3-thiazol-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-2-(methoxymethyl)-1,3-thiazol-4-ylethan-1-ol
• 2227779-70-4
• (1S)-1-[2-(methoxymethyl)-1,3-thiazol-4-yl]ethan-1-ol
• EN300-1760151

• Inchi： 1S/C7H11NO2S/c1-5(9)6-4-11-7(8-6)3-10-2/h4-5,9H,3H2,1-2H3/t5-/m0/s1
• InChI Key： OJUFWVGHNSWNQP-YFKPBYRVSA-N
• SMILES： S1C=C([C@H](C)O)N=C1COC

Computed Properties

• Exact Mass: 173.05104977g/mol
• Monoisotopic Mass: 173.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 70.6Ų

Additional information on (1S)-1-2-(methoxymethyl)-1,3-thiazol-4-ylethan-1-ol

Compound CAS No 2227779-70-4: (1S)-1-(2-(Methoxymethyl)-1,3-thiazol-4-yl)ethan-1-ol

CAS No 2227779-70-4, also known as (1S)-1-(2-(methoxymethyl)-1,3-thiazol-4-yl)ethan-1-ol, is a unique organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are well-known for their diverse applications in drug discovery and material science. The molecule features a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms, along with a methoxymethyl substituent and an ethanolic hydroxyl group.

The structure of (1S)-1-(2-(methoxymethyl)-1,3-thiazol-4-yl)ethan-1-ol is characterized by its stereochemistry at the ethanol carbon, which is designated as the S configuration. This stereochemistry plays a crucial role in determining the compound's physical properties and biological activity. The presence of the methoxymethyl group introduces additional functionality to the molecule, enhancing its potential for interaction with biological targets or other chemical entities.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their ability to modulate various biological pathways. For instance, research has shown that certain thiazole-containing compounds exhibit anti-inflammatory, antioxidant, and even anticancer properties. The specific substitution pattern of CAS No 2227779-70-4 makes it a promising candidate for further exploration in these areas.

In terms of synthesis, (1S)-1-(2-(methoxymethyl)-1,3-thiazol-4-yl)ethan-1-ol can be prepared through a variety of methods, including nucleophilic substitution reactions or coupling techniques. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemical outcome. Recent advancements in asymmetric synthesis have enabled the efficient preparation of this compound with high enantiomeric excess.

The physical properties of this compound are also noteworthy. Its solubility in organic solvents and its ability to form hydrogen bonds due to the hydroxyl group make it suitable for various chemical reactions and applications. Additionally, the thiazole ring contributes to the compound's stability under certain conditions, making it ideal for use in both laboratory settings and industrial applications.

From an applications perspective, CAS No 2227779-70-4 has shown promise in drug design efforts targeting specific enzymes or receptors. For example, researchers have explored its potential as an inhibitor of kinases or other protein targets involved in disease pathways. The compound's unique structure allows for fine-tuning of its pharmacokinetic properties, such as absorption and metabolism, which are critical factors in drug development.

Moreover, recent computational studies have provided insights into the molecular interactions of (1S)-1-(2-(methoxymethyl)-1,3-thiazol-4-yl)ethan